Cas no 1785124-78-8 (2-1-(propan-2-yl)-1H-pyrazol-5-ylpropanenitrile)

• Product Name: 2-1-(propan-2-yl)-1H-pyrazol-5-ylpropanenitrile
• CAS No: 1785124-78-8
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6006053
• PubChem ID: 84764697
• Update Time: 2025-10-24

2-1-(propan-2-yl)-1H-pyrazol-5-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)-1H-pyrazol-5-ylpropanenitrile
• 1785124-78-8
• EN300-1841581
• 2-[1-(propan-2-yl)-1h-pyrazol-5-yl]propanenitrile

• Inchi： 1S/C9H13N3/c1-7(2)12-9(4-5-11-12)8(3)6-10/h4-5,7-8H,1-3H3
• InChI Key： CGUPLFQDUPCONQ-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)C(C#N)C)C(C)C

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-1-(propan-2-yl)-1H-pyrazol-5-ylpropanenitrile

2-(1-(Propan-2-yl)-1H-pyrazol-5-yl)propanenitrile: A Comprehensive Overview

2-(1-(Propan-2-yl)-1H-pyrazol-5-yl)propanenitrile, also known by its CAS number 1785124-78-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The structure of this compound is characterized by a pyrazole ring substituted with a propanenitrile group and an isopropyl substituent, making it a versatile building block for further chemical modifications.

The synthesis of 2-(1-(Propan-2-yl)-1H-pyrazol-5-yl)propanenitrile involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's stability under various reaction conditions has also been extensively studied, highlighting its suitability for use in demanding chemical processes.

One of the most promising applications of 2-(1-(Propan-2-yl)-1H-pyrazol-5-yl)propanenitrile lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its potential as a precursor for the development of novel polymers with enhanced mechanical and thermal properties. The compound's ability to undergo polymerization under controlled conditions has opened new avenues for the creation of high-performance materials suitable for aerospace, automotive, and electronic industries.

In addition to its role in materials science, 2-(1-(Propan-2-yl)-1H-pyrazol-5-yl)propanenitrile has also garnered attention in the field of drug discovery. Its unique electronic structure makes it an ideal candidate for modifying bioactive molecules to improve their pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, suggesting its potential as a lead compound for therapeutic development.

The environmental impact of 2-(1-(Propan-2-yl)-1H-pyrazol-5-yl)propanenitrile has also been a topic of recent research. Scientists have investigated its biodegradability under various environmental conditions, with findings indicating that the compound undergoes rapid degradation in aerobic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

From a structural perspective, 2-(1-(Propan-2-yl)-1H-pyrazol-5-ylium) exhibits a planar geometry due to the aromatic nature of the pyrazole ring. The presence of electron-donating groups such as the isopropyl substituent enhances the compound's reactivity towards electrophilic substitution reactions. This property has been exploited in the design of novel heterocyclic compounds with tailored electronic characteristics.

In conclusion, 2-(1-(Propan-2-ylium)-pyrazolium) represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its versatile structure, combined with recent advances in synthesis and application methodologies, positions it as a key player in driving innovation across multiple disciplines. As research continues to uncover new facets of this compound's properties and potential uses, its significance in both academic and industrial settings is expected to grow further.